Cas no 2228079-91-0 (3-(3S)-3-aminobutyl-1lambda6-thiolane-1,1-dione)

3-(3S)-3-Aminobutyl-1lambda6-thiolane-1,1-dione is a chiral sulfone derivative featuring an aminobutyl side chain, which lends itself to applications in asymmetric synthesis and pharmaceutical intermediates. The (3S)-stereocenter ensures enantioselectivity, making it valuable for the development of optically active compounds. The thiolane-1,1-dione moiety provides stability and reactivity, particularly in nucleophilic substitution or cyclization reactions. This compound is suited for use in medicinal chemistry, where its structural motifs can contribute to the design of biologically active molecules. Its well-defined stereochemistry and functional group compatibility enhance its utility in precision synthetic routes.

3-(3S)-3-aminobutyl-1lambda6-thiolane-1,1-dione structure

2228079-91-0 structure

Product Name:3-(3S)-3-aminobutyl-1lambda6-thiolane-1,1-dione

CAS No:2228079-91-0

MF:C₈H₁₇NO₂S

MW:191.291081190109

CID:5756975

PubChem ID:165712221

Update Time:2025-10-16

3-(3S)-3-aminobutyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

- 2228079-91-0
- 3-[(3S)-3-aminobutyl]-1lambda6-thiolane-1,1-dione
- EN300-2006308
- 3-(3S)-3-aminobutyl-1lambda6-thiolane-1,1-dione
- Inchi： 1S/C8H17NO2S/c1-7(9)2-3-8-4-5-12(10,11)6-8/h7-8H,2-6,9H2,1H3/t7-,8?/m0/s1
- InChI Key： RXZODJFFYKYNOL-JAMMHHFISA-N
- SMILES： S1(CCC(CC[C@H](C)N)C1)(=O)=O

Computed Properties

Exact Mass: 191.09799996g/mol
Monoisotopic Mass: 191.09799996g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 68.5Å²

3-(3S)-3-aminobutyl-1lambda6-thiolane-1,1-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-2006308-0.05g	3-[(3S)-3-aminobutyl]-1lambda6-thiolane-1,1-dione	2228079-91-0	0.05g	$1129.0	2023-09-16
Enamine	EN300-2006308-0.1g	3-[(3S)-3-aminobutyl]-1lambda6-thiolane-1,1-dione	2228079-91-0	0.1g	$1183.0	2023-09-16
Enamine	EN300-2006308-0.25g	3-[(3S)-3-aminobutyl]-1lambda6-thiolane-1,1-dione	2228079-91-0	0.25g	$1235.0	2023-09-16
Enamine	EN300-2006308-0.5g	3-[(3S)-3-aminobutyl]-1lambda6-thiolane-1,1-dione	2228079-91-0	0.5g	$1289.0	2023-09-16
Enamine	EN300-2006308-1g	3-[(3S)-3-aminobutyl]-1lambda6-thiolane-1,1-dione	2228079-91-0	1g	$1343.0	2023-09-16
Enamine	EN300-2006308-2.5g	3-[(3S)-3-aminobutyl]-1lambda6-thiolane-1,1-dione	2228079-91-0	2.5g	$2631.0	2023-09-16
Enamine	EN300-2006308-5g	3-[(3S)-3-aminobutyl]-1lambda6-thiolane-1,1-dione	2228079-91-0	5g	$3894.0	2023-09-16
Enamine	EN300-2006308-10g	3-[(3S)-3-aminobutyl]-1lambda6-thiolane-1,1-dione	2228079-91-0	10g	$5774.0	2023-09-16
Enamine	EN300-2006308-1.0g	3-[(3S)-3-aminobutyl]-1lambda6-thiolane-1,1-dione	2228079-91-0	1g	$0.0	2023-05-31